Cas no 42116-86-9 ((3-Oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl)phosphonium bromide)

• Product Name: (3-Oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl)phosphonium bromide
• CAS No: 42116-86-9
• MF: C₂₆H₂₀BrO₂P
• MW: 475.31356716156
• CID: 2636909
• PubChem ID: 19988374
• Update Time: 2025-04-21

(3-Oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl)phosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (3-Oxo-1,3-dihydro-isobenzofuran-1-yl)-triphenyl-phosphonium bromide
• (3-oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl) phosphonium bromide
• 42116-86-9
• (3-Oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide
• FMQQOMXEFURVKJ-UHFFFAOYSA-M
• (3-oxo-1,3-dihydro-2-benzofuran-1-yl)-(triphenyl)phosphonium bromide
• (3-oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl)phosphonium bromide
• SCHEMBL986439
• (3-Oxo-1,3-dihydro-2-benzofuran-1-yl)(triphenyl)phosphonium bromide

• Inchi： 1S/C26H20O2P.BrH/c27-25-23-18-10-11-19-24(23)26(28-25)29(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-19,26H;1H/q+1;/p-1
• InChI Key： FMQQOMXEFURVKJ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 474.03843Da
• Monoisotopic Mass: 474.03843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų